Cas no 32804-79-8 (1-methoxypropan-2-yl 2-cyanoacetate)

• Product Name: 1-methoxypropan-2-yl 2-cyanoacetate
• CAS No: 32804-79-8
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• MDL: MFCD00151835
• CID: 304991
• PubChem ID: 542339
• Update Time: 2025-05-20

1-methoxypropan-2-yl 2-cyanoacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-cyano-,2-methoxy-1-methylethyl ester
• 1-methoxypropan-2-yl 2-cyanoacetate
• 2-Methoxyisopropyl cyanoacetate
• 2-METHOXYISOPROPYL CYANOACETATE (2-MIPCA)
• 1-methoxy-2-propyl cyanoacetate
• 2-Methoxy-1-methylethyl cyanoacetate
• SCHEMBL7108723
• 2-Methoxyisopropyl cyanoacetate(mipca)
• EN300-21588
• FT-0612854
• AKOS000120939
• 2-METHOXYISOPROPYLCYANOACETATE
• CINANSERINHYDROCHLORIDE
• 2-Methoxy-1-methylethyl cyanoacetate #
• 32804-79-8
• JUTDWYGWGYSOSZ-UHFFFAOYSA-N
• DTXSID80337386

• MDL： MFCD00151835
• Inchi： 1S/C7H11NO3/c1-6(5-10-2)11-7(9)3-4-8/h6H,3,5H2,1-2H3
• InChI Key： JUTDWYGWGYSOSZ-UHFFFAOYSA-N
• SMILES： O(C(CC#N)=O)C(C)COC

Computed Properties

• Exact Mass: 157.07400
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.03 g/mL at 25 °C(lit.)
• Boiling Point: 103-105 °C/2 mmHg(lit.)
• Flash Point: 63 °C
• Refractive Index: n20/D 1.431(lit.)
• PSA: 59.32000
• LogP: 0.47818
• Solubility: Not determined

1-methoxypropan-2-yl 2-cyanoacetate Security Information

• Hazard Category Code： 36/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 1-methoxypropan-2-yl 2-cyanoacetate

1-Methoxypropan-2-yl 2-Cyanoacetic Acid: A Comprehensive Overview

1-Methoxypropan-2-yl 2-cyanoacetate, also known by its CAS number 32804-79-8, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, with the molecular formula C6H11NO3, is characterized by its unique structural properties and functional groups, making it a valuable precursor in the synthesis of advanced materials and pharmaceutical agents. Recent studies have highlighted its potential in drug delivery systems, polymer chemistry, and as a building block for bioactive molecules.

The synthesis of 1-methoxypropan-2-yl 2-cyanoacetate typically involves multi-step reactions, often leveraging the principles of organic synthesis to achieve high yields and purity. Researchers have explored various methodologies, including nucleophilic substitution and condensation reactions, to optimize the production process. The compound's stability under different conditions has been extensively studied, revealing its resistance to thermal degradation and susceptibility to hydrolysis under specific pH conditions.

In terms of applications, 1-methoxypropan-2-yl 2-cyanoacetate has found significant utility in the pharmaceutical industry as an intermediate in the synthesis of bioactive compounds. Its ability to form stable bonds with other functional groups makes it an ideal candidate for constructing complex molecular architectures. Recent advancements in medicinal chemistry have demonstrated its role in developing anti-inflammatory agents and anticancer drugs, where its cyano group contributes to the desired pharmacokinetic properties.

The material science community has also embraced this compound for its role in polymer synthesis. By incorporating 1-methoxypropan-2-yl 2-cyanoacetate into polymeric structures, researchers have achieved enhanced mechanical properties and improved thermal stability. Studies published in leading journals highlight its potential as a monomer for synthesizing high-performance polymers suitable for aerospace and automotive industries.

Environmental considerations have prompted researchers to investigate the biodegradation pathways of 1-methoxypropan-2-yl 2-cyanoacetate. Recent findings suggest that under aerobic conditions, the compound undergoes microbial degradation, reducing its environmental footprint. This aligns with global efforts to develop sustainable chemical processes and eco-friendly materials.

In conclusion, 1-methoxypropan-2-yl 2-cyanoacetate, with its unique chemical properties and diverse applications, continues to be a focal point in contemporary research. Its role as a key intermediate in pharmaceuticals, polymers, and advanced materials underscores its importance in driving innovation across multiple disciplines. As research progresses, this compound is expected to unlock new possibilities, further solidifying its position as a cornerstone in modern chemistry.